1-Bromo-2-cyclopropoxy-3-nitrobenzene
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Description
1-Bromo-2-cyclopropoxy-3-nitrobenzene is a brominated aromatic compound featuring a benzene ring substituted with bromine (position 1), a cyclopropoxy group (position 2), and a nitro group (position 3). The cyclopropoxy substituent introduces steric strain due to its three-membered ring structure, while the electron-withdrawing nitro group and bromine atom influence the compound’s electronic properties.
Properties
Molecular Formula |
C9H8BrNO3 |
|---|---|
Molecular Weight |
258.07 g/mol |
IUPAC Name |
1-bromo-2-cyclopropyloxy-3-nitrobenzene |
InChI |
InChI=1S/C9H8BrNO3/c10-7-2-1-3-8(11(12)13)9(7)14-6-4-5-6/h1-3,6H,4-5H2 |
InChI Key |
BPROEIFKLLNWQG-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC=C2Br)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-Bromo-2-cyclopropoxy-3-nitrobenzene typically involves multiple steps, starting from benzene derivativesThe nitration reaction is usually carried out using a mixture of concentrated sulfuric acid and nitric acid, while the bromination can be achieved using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to maximize the efficiency and purity of the final product .
Chemical Reactions Analysis
Types of Reactions: 1-Bromo-2-cyclopropoxy-3-nitrobenzene undergoes various chemical reactions, including:
Electrophilic Aromatic Substitution (EAS): This compound can participate in EAS reactions, where the nitro group acts as a deactivating group, directing incoming electrophiles to the meta position relative to itself.
Nucleophilic Aromatic Substitution (NAS): The bromine atom can be replaced by nucleophiles under appropriate conditions, such as the presence of a strong base or a nucleophilic reagent.
Common Reagents and Conditions:
Bromination: Bromine or N-bromosuccinimide (NBS) in the presence of a catalyst.
Nitration: Concentrated sulfuric acid and nitric acid.
Substitution: Strong bases or nucleophilic reagents for NAS reactions.
Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, bromination typically yields brominated benzene derivatives, while nitration results in nitro-substituted products .
Scientific Research Applications
1-Bromo-2-cyclopropoxy-3-nitrobenzene has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Medicine: Investigated for its potential use in drug development, particularly in designing molecules with specific biological activities.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-Bromo-2-cyclopropoxy-3-nitrobenzene involves its interaction with various molecular targets. The nitro group can participate in redox reactions, while the bromine atom can undergo substitution reactions. These interactions can affect the compound’s reactivity and binding properties, making it useful in different chemical and biological contexts .
Comparison with Similar Compounds
The following analysis compares 1-bromo-2-cyclopropoxy-3-nitrobenzene with structurally related bromonitrobenzene derivatives, focusing on substituent effects, physical properties, and reactivity trends.
Structural and Substituent Analysis
*Note: Direct experimental data for the target compound is unavailable; values are estimated.
Physical and Chemical Properties
Table 1: Comparative Physical Properties
Key Observations:
Substituent Effects :
- Cyclopropoxy vs. Methoxy/Isopropoxy : Cyclopropoxy’s ring strain increases reactivity compared to methoxy (electron-donating) or isopropoxy (sterically bulky but less strained) .
- Nitro Position : Meta-nitro (target compound) vs. para-nitro () alters electronic distribution, affecting electrophilic substitution patterns.
Solubility Trends: 1-Bromo-2-nitrobenzene’s solubility in polar (alcohol) and non-polar (benzene) solvents suggests moderate polarity . Benzyloxy derivatives (e.g., ) likely exhibit higher lipophilicity due to the aromatic benzyl group.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
